Cas no 887599-64-6 (3-(3-Fluorobenzyl)OxyBenzoic Acid)

• Product Name: 3-(3-Fluorobenzyl)OxyBenzoic Acid
• CAS No: 887599-64-6
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD07398695
• CID: 713990
• PubChem ID: 6463764
• Update Time: 2025-04-19

3-(3-Fluorobenzyl)OxyBenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((3-Fluorobenzyl)oxy)benzoic acid
• 3-(3-Fluoro-benzyloxy)-benzoic acid
• 3-[(3-FLUOROBENZYL)OXY]BENZOIC ACID
• 3-[(3-fluorophenyl)methoxy]benzoic acid
• Benzoic acid,3-[(3-fluorophenyl)methoxy]-
• MFCD07398695
• AKOS000113161
• DTXSID10424238
• CS-0315466
• 3-(3-Fluorobenzyloxy)benzoic acid
• BS-36036
• 887599-64-6
• 3-(3-Fluorobenzyl)OxyBenzoic Acid

• MDL： MFCD07398695
• Inchi： 1S/C14H11FO3/c15-12-5-1-3-10(7-12)9-18-13-6-2-4-11(8-13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： PBEUDJJYJYWQOV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)COC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 246.06900
• Monoisotopic Mass: 246.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3

Experimental Properties

• Density: 1.289
• Boiling Point: 405.8°C at 760 mmHg
• Flash Point: 199.2°C
• Refractive Index: 1.589
• PSA: 46.53000
• LogP: 3.10290